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Compound of Interest

Compound Name: Ca-170

Cat. No.: B609871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of

Ca-170, an orally available small molecule inhibitor of the immune checkpoint proteins PD-L1

and VISTA.[1][2] Adherence to these guidelines is crucial to ensure personnel safety and data

integrity.

Introduction to Ca-170
Ca-170 is a first-in-class, orally bioavailable small molecule that dually antagonizes the immune

checkpoint regulators VISTA and PD-L1.[3] By targeting these two distinct negative checkpoint

pathways, Ca-170 aims to restore and enhance the immune system's ability to recognize and

eliminate tumor cells.[2][4] Preclinical studies have demonstrated its ability to promote T-cell

proliferation and activation, leading to anti-tumor effects in various cancer models.[3][4]

Safety Precautions and Handling
2.1. Hazard Identification

While a specific Safety Data Sheet (SDS) indicates that Ca-170 is not classified as a

hazardous substance, it is prudent to handle all investigational compounds with care.[5] As a

potent molecule, minimizing exposure is paramount.[6]

2.2. Personal Protective Equipment (PPE)
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Standard laboratory PPE should be worn at all times when handling Ca-170. This includes:

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

A lab coat or impervious clothing[5]

2.3. Engineering Controls

Ca-170 should be handled in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of any dust or aerosols.[5]

Ensure an eyewash station and safety shower are readily accessible.[5]

2.4. First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids apart. Seek prompt medical attention.[5]

Skin Contact: Rinse the affected area thoroughly with water. Remove contaminated clothing.

If irritation persists, seek medical attention.[5]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support and seek

medical attention.[5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[5]

Storage and Stability
Proper storage of Ca-170 is essential to maintain its integrity and activity.
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Formulation Storage Temperature Stability

Solid Powder -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO) -80°C 1 year

-20°C 1 month

Source:[1][5]

Data Presentation
4.1. Physicochemical Properties

Property Value

Molecular Formula C₁₂H₂₀N₆O₇

Molecular Weight 360.32 g/mol

CAS Number 1673534-76-3

Solubility in DMSO 72 mg/mL (199.82 mM)

Source:[1][5][7]

4.2. Preclinical Pharmacokinetics in Balb/c Mice (Single Oral Dose)

Dose (mg/kg) Cmax (ng/mL) Tmax (hr) AUC (ng*hr/mL)

10 1,230 0.5 2,460

30 4,510 1.0 12,800

100 18,600 2.0 89,900

300 70,200 4.0 510,000

Source:[8]
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4.3. Preliminary Human Pharmacokinetics (Single Oral Dose, Day 1)

Dose (mg) Cmax (ng/mL) Tmax (hr) AUC (ng*hr/mL)

50 124 3.9 1,180

100 237 4.0 2,740

200 586 4.1 6,900

400 1,010 4.0 12,500

Source:[8]

Application Notes
Ca-170 is a valuable tool for investigating the roles of PD-L1 and VISTA in immune regulation

and tumor immunology. Its oral bioavailability makes it suitable for both in vitro and in vivo

studies.

Key Applications:

In vitro studies: Assessing the reversal of T-cell suppression, cytokine production (e.g., IFN-

γ), and T-cell proliferation in co-culture systems.[4]

In vivo studies: Evaluating anti-tumor efficacy in syngeneic mouse models, studying the

tumor microenvironment, and assessing immune cell infiltration and activation.[3]

Mechanism of Action studies: Investigating the downstream signaling pathways affected by

dual PD-L1 and VISTA blockade.

Experimental Protocols
6.1. Preparation of Ca-170 Stock Solution

This protocol describes the preparation of a 50 mM stock solution in DMSO.

Materials:
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Ca-170 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Allow the Ca-170 vial to equilibrate to room temperature before opening.

Weigh out the desired amount of Ca-170 powder in a sterile microcentrifuge tube. For

example, to prepare 1 mL of a 50 mM stock solution, weigh out 18.016 mg of Ca-170 (MW =

360.32 g/mol ).

Add the appropriate volume of anhydrous DMSO to the powder. For the example above, add

1 mL of DMSO.

Vortex the solution until the Ca-170 is completely dissolved. Gentle warming (e.g., 37°C)

may be applied if necessary.

Aliquot the stock solution into smaller volumes in amber vials to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]

6.2. In Vitro T-Cell Proliferation Assay

This protocol provides a general framework for assessing the effect of Ca-170 on T-cell

proliferation using a dye dilution assay.

Materials:

Human Peripheral Blood Mononuclear Cells (PBMCs)

Ca-170 stock solution
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Cell proliferation dye (e.g., CFSE)

Complete RPMI-1640 medium

T-cell activation stimuli (e.g., anti-CD3/anti-CD28 antibodies or PHA)

96-well flat-bottom plates

Flow cytometer

Procedure:

PBMC Isolation: Isolate PBMCs from healthy donor blood using density gradient

centrifugation.

Cell Staining: Resuspend PBMCs at 1x10⁶ cells/mL in pre-warmed PBS and stain with a cell

proliferation dye according to the manufacturer's instructions.

Cell Seeding: Seed the stained PBMCs into a 96-well plate at a density of 2x10⁵ cells/well in

100 µL of complete RPMI medium.

Compound Addition: Prepare serial dilutions of Ca-170 in complete RPMI medium. Add 50

µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and an

unstimulated control.

T-Cell Activation: Add 50 µL of T-cell activation stimuli (e.g., anti-CD3/CD28 beads or soluble

antibodies) to all wells except the unstimulated control.

Incubation: Incubate the plate for 3-5 days at 37°C in a 5% CO₂ incubator.

Flow Cytometry Analysis: Harvest the cells and stain with fluorescently labeled antibodies

against T-cell markers (e.g., CD3, CD4, CD8). Analyze the cells using a flow cytometer,

gating on the T-cell populations and measuring the dilution of the proliferation dye as an

indicator of cell division.
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Caption: Mechanism of Action of Ca-170.
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Caption: Workflow for T-Cell Proliferation Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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